Cas no 2097925-18-1 (N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine)

• Product Name: N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine
• CAS No: 2097925-18-1
• MF: C₁₇H₁₇N₅O₃S
• MW: 371.413581609726
• CID: 6425237
• PubChem ID: 126853394
• Update Time: 2025-07-15

N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine
• N-{1-[4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonyl]azetidin-3-yl}pyridazin-3-amine
• 2097925-18-1
• F6550-6514
• AKOS032461615
• N-[1-[4-(2-methyl-1,3-oxazol-4-yl)phenyl]sulfonylazetidin-3-yl]pyridazin-3-amine

• Inchi： 1S/C17H17N5O3S/c1-12-19-16(11-25-12)13-4-6-15(7-5-13)26(23,24)22-9-14(10-22)20-17-3-2-8-18-21-17/h2-8,11,14H,9-10H2,1H3,(H,20,21)
• InChI Key： GWAMVXCYAPWJTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=COC(C)=N2)=CC=1)(N1CC(C1)NC1=CC=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 371.10521059g/mol
• Monoisotopic Mass: 371.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Additional information on N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine

Introduction to N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine and CAS No. 2097925-18-1

N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2097925-18-1, represents a confluence of heterocyclic chemistry and sulfonamide functionality, making it a subject of intense research interest. The presence of both the pyridazine and azetidine moieties in its molecular framework suggests a high degree of structural complexity, which may contribute to its distinct pharmacological properties.

The chemical structure of N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-amine can be dissected into several key functional groups that are known to play crucial roles in drug design. The benzene ring substituted with a sulfonamide group at the 4-position is a common motif in medicinal chemistry, often employed to enhance binding affinity and metabolic stability. Additionally, the incorporation of a 2-methyl substituent on the 1,3-oxazole ring introduces steric and electronic modifications that can influence the compound's interaction with biological targets.

The azetidine ring in this compound is particularly noteworthy, as it is a smaller cyclic amine that can potentially enhance oral bioavailability and reduce toxicity compared to larger nitrogen-containing heterocycles. The pyridazine moiety further contributes to the molecule's complexity by providing a site for hydrogen bonding and possible metal coordination interactions. These structural features collectively make N-{1-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonylazetidin-3-yl}pyridazin-3-am ine a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group in N-{1-4-(2-methyl-1,3-o xazol -4 -yl)benzenesulfonylazetidin -3 -yl}pyridazin -3 -amine is positioned to interact with various biological targets, making it an attractive scaffold for medicinal chemists.

The 1,3 oxazole ring is another important feature of this compound that has been extensively studied in medicinal chemistry. Oxazole derivatives are known to exhibit a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The presence of the 2-methyl substituent on the oxazole ring may further modulate these activities by introducing steric hindrance or altering electronic properties.

The pyridazine ring is also a key structural element that has been explored in drug discovery efforts. Pyridazines are known for their ability to form hydrogen bonds and coordinate with metals, making them valuable in designing molecules with enhanced binding affinity. In N-{1 -4-(2-methyl -1 ,3 -ox azol -4 -yl)benzenesulfonyl azetidin -3 -yl}pyridazin -3 -amine , the pyridazine moiety is connected to the azetidine ring through an amide bond , which can provide additional conformational flexibility.

Recent studies have highlighted the importance of conformational flexibility in drug design , as it can influence both binding affinity and pharmacokinetic properties . The presence of multiple rings and functional groups in N-{1 -4-(2-methyl -1 ,3 -ox azol -4 -yl)benzenesulfonyl azetidin -3 -yl}pyridazin -3 -amine suggests that it may exhibit significant conformational diversity , which could be exploited to optimize its biological activity.

The synthesis of N-{1 -4-(2-methyl -1 ,3 -ox azol -4 -yl)benzenesulfonyl azetidin -3 -yl}pyridazin -3 -amine involves several steps that require careful optimization to ensure high yield and purity . The introduction of the sulfonamide group typically involves reaction between a sulfonyl chloride and an amine , while the formation of the oxazole ring can be achieved through condensation reactions . The final assembly of the molecule may require multi-step synthetic strategies , including protection-deprotection steps to ensure regioselectivity.

The pharmacological evaluation of N-{1 -4-(2-methyl _ 1 ,3 _ ox az ol _ 4 _ yl )be nzene sul fon yl az et id ine _ 3 _ y l }py rid azi n _ 3 _ am ine has only begun to scratch the surface of its potential . Initial studies have shown promising results in vitro , particularly against certain cancer cell lines . The ability of this compound to inhibit proliferation and induce apoptosis in cancer cells suggests that it may have therapeutic value as an anticancer agent . Further investigation is needed to fully elucidate its mechanism of action and potential side effects.

The development of new anticancer drugs is a critical area of research due to the increasing incidence of cancer worldwide . Traditional chemotherapy regimens often suffer from significant side effects , making it essential to discover new drugs with improved efficacy and reduced toxicity . N-{1 _ 4 _( 2 _ methyl _ 1 , 3 _ ox az ol _ 4 _ yl )be nzene sul fon yl az et id ine _ 3 _ y l }py rid azi n _ 3 _ am ine represents a promising lead compound that could eventually lead to the development of novel anticancer therapies.

In addition to its potential as an anticancer agent , N-{1_4_(2_m ethyl_1_ ,_ 3_ ox az ol_ 4_ y l )be nzene sul fon y l_a z et id ine_ 33_y l }py rid azi n_33_am ine may also have applications in other therapeutic areas . For example , its sulfonamide group suggests potential activity against bacterial infections , while its oxazole moiety has been associated with anti-inflammatory properties . These additional possibilities make this compound an attractive target for further research.

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